Cas no 2228329-29-9 (tert-butyl 4-2-(chlorosulfonyl)ethyl-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-2-(chlorosulfonyl)ethyl-3-methylpiperidine-1-carboxylate
• CAS No: 2228329-29-9
• MF: C₁₃H₂₄ClNO₄S
• MW: 325.851962089539
• CID: 6266935
• PubChem ID: 165639194
• Update Time: 2025-08-05

tert-butyl 4-2-(chlorosulfonyl)ethyl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(chlorosulfonyl)ethyl-3-methylpiperidine-1-carboxylate
• EN300-1903634
• 2228329-29-9
• tert-butyl 4-[2-(chlorosulfonyl)ethyl]-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C13H24ClNO4S/c1-10-9-15(12(16)19-13(2,3)4)7-5-11(10)6-8-20(14,17)18/h10-11H,5-9H2,1-4H3
• InChI Key： DFPHUMVLQZNKQJ-UHFFFAOYSA-N
• SMILES： ClS(CCC1CCN(C(=O)OC(C)(C)C)CC1C)(=O)=O

Computed Properties

• Exact Mass: 325.1114571g/mol
• Monoisotopic Mass: 325.1114571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 4-2-(chlorosulfonyl)ethyl-3-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-(chlorosulfonyl)ethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228329-29-9)

The compound tert-butyl 4-(2-(chlorosulfonyl)ethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228329-29-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core modified with a chlorosulfonyl group and a tert-butyl carboxylate moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and development, particularly in the design of bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for sulfonyl chloride derivatives like tert-butyl 4-(2-(chlorosulfonyl)ethyl)-3-methylpiperidine-1-carboxylate has surged, driven by advancements in peptide coupling and protease inhibitor research. The compound's chlorosulfonyl group is particularly noteworthy, as it enables efficient conjugation with amines and alcohols, facilitating the creation of sulfonamides and sulfonate esters. This reactivity aligns with current trends in click chemistry and bioconjugation, which are widely discussed in academic and industrial forums. Users often inquire about its stability, solubility, and compatibility with common reagents, reflecting its practical importance in synthetic workflows.

From a structural perspective, the tert-butyl protecting group in tert-butyl 4-(2-(chlorosulfonyl)ethyl)-3-methylpiperidine-1-carboxylate enhances the compound's stability during storage and handling, a feature highly valued in laboratory settings. The 3-methylpiperidine scaffold contributes to its stereochemical diversity, making it a versatile precursor for chiral synthesis. These attributes are frequently highlighted in searches related to asymmetric synthesis and catalysis, underscoring the compound's relevance in modern organic chemistry.

Another area of interest is the compound's potential role in prodrug design. The carboxylate moiety can be hydrolyzed under physiological conditions, releasing active drug molecules. This property has sparked discussions in forums focused on drug delivery systems and controlled release technologies. Researchers exploring enzyme-responsive materials or targeted therapies often seek information about similar compounds, making tert-butyl 4-(2-(chlorosulfonyl)ethyl)-3-methylpiperidine-1-carboxylate a topic of ongoing investigation.

Safety and handling protocols for tert-butyl 4-(2-(chlorosulfonyl)ethyl)-3-methylpiperidine-1-carboxylate are also frequently queried. While the compound is not classified as hazardous under standard regulations, proper storage in anhydrous conditions and avoidance of moisture are recommended to preserve its reactivity. These practical considerations are critical for laboratories aiming to optimize yield and purity in synthetic applications.

In summary, tert-butyl 4-(2-(chlorosulfonyl)ethyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228329-29-9) is a multifaceted intermediate with broad utility in medicinal chemistry and material science. Its combination of reactivity, stability, and structural versatility ensures its continued prominence in research and development. As the scientific community increasingly focuses on sustainable synthesis and green chemistry, innovations in the application of such compounds are likely to expand further.